Basivarsen linker

• CAS: 2763758-01-4
• Molecular Formula: C50H81N11O16
• Molecular Weight: 1092.2 g/mol
• InChI: InChI=1S/C50H81N11O16/c1-34(2)45(47(65)57-41(4-3-15-54-48(52)66)46(64)56-36-7-5-35(6-8-36)32-76-49(53)67)58-44(63)14-19-70-23-27-73-29-25-72-21-17-61-42-12-10-38-37(9-11-40(42)59-60-61)39(38)33-77-50(68)55-16-20-71-24-28-75-31-30-74-26-22-69-18-13-43(51)62/h5-8,34,37-39,41,45H,3-4,9-33H2,1-2H3,(H2,51,62)(H2,53,67)(H,55,68)(H,56,64)(H,57,65)(H,58,63)(H3,52,54,66)/t37-,38+,39-,41+,45+/m1/s1
• InChIKey: BXUWIQTWHNDLIK-YXXZEEAUSA-N

Basivarsen Linker: Cleavable AOC Linker

Basivarsen linker (CAS 2763758-01-4, MW 1092.24, C₅₀H₈₁N₁₁O₁₆) is the maleimidocaproyl-valine-citrulline (MC-Val-Cit) cleavable linker component of Zeleciment basivarsen (DYNE-101), an antibody–oligonucleotide conjugate (AOC) in Phase 3 clinical development for myotonic dystrophy type 1 (DM1) [1]. This linker covalently couples a TfR1-binding Fab antibody fragment (Zeleciment) to a gapmer antisense oligonucleotide (Basivarsen) targeting mutant DMPK RNA, enabling receptor-mediated delivery to skeletal, cardiac, and smooth muscle [2]. The Val-Cit dipeptide motif confers lysosomal cathepsin-cleavable release properties, a design feature clinically validated in multiple FDA-approved antibody–drug conjugates such as brentuximab vedotin [3].

Linker class Cleavable MC-Val-Cit dipeptide

Mechanism Lysosomal cathepsin B-triggered release

Targeted delivery TfR1-mediated muscle-cell uptake

Research model DM1 DMPK knockdown & splicing studies

• [1] Synapse (Zhihuiya). Zeleciment Basivarsen (DYNE-101) Drug Profile. Updated 2026-04-02. https://synapse.zhihuiya.com/drug/ca6cd2d8da184fbc81d5b9eddc6fed6d View Source
• [2] Weeden T. FORCE: Delivering Oligos to Beat Rare Muscular Diseases. Life Science Exchange. 2025 Apr 11. https://nextgenbiomed.lifesciencexchange.com/market-insight/force-delivering-oligos-to-beat-rare-muscular-diseases View Source
• [3] Creative Biolabs. Anti-CD30 (Cac10)-mc-val-cit-PABC-MMAE ADC (SGN-35/brentuximab vedotin). https://www.creativebiolabs.net/Anti-CD30-Cac10-mc-val-cit-PABC-MMAE-ADC-15202.htm View Source

Basivarsen Linker vs. Non-Cleavable Linkers

Antibody–oligonucleotide conjugate linker selection is not a commodity decision; it fundamentally dictates the intracellular payload release mechanism, pharmacokinetic profile, and therapeutic index of the final AOC . Basivarsen linker belongs to the enzyme-cleavable Val-Cit class, which releases free ASO payload upon lysosomal cathepsin cleavage, whereas the closest DM1 clinical comparator AOC-1001 (delpacibart etedesiran, Avidity Biosciences) employs a non-cleavable MCC linker that requires complete lysosomal degradation of the antibody backbone for payload liberation [1]. These two linker classes produce divergent intracellular pharmacokinetics, splicing correction efficiency, and systemic safety profiles that cannot be reconciled by simple molar-equivalent substitution. Furthermore, cleavable Val-Cit linkers have demonstrated plasma stability with half-lives of 7–10 days and only 1–2% premature payload release over 21 days in human plasma, attributes that are linker-system–specific and not generalizable to all cleavable or non-cleavable alternatives [2].

Basivarsen linker (cleavable)

Non-cleavable MCC linker

Cleavage mechanism shift alters intracellular payload release pathway, potentially impacting RNase H engagement efficiency.

Basivarsen linker

Non-cleavable MCC linker

Plasma stability and premature payload release profiles are linker-specific; direct substitution may require revalidation of systemic exposure endpoints.

• [1] Pharnexcloud. DYNE-101 vs AOC-1001: Which Is the Better Antibody–Oligonucleotide Conjugate Drug? 2024 Jun 4. https://www.pharnexcloud.com/zixun/sd_7926 View Source
• [2] Song A, et al. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates. Biomedicines. 2023;11(11):3080. https://doi.org/10.3390/biomedicines11113080 View Source

Basivarsen Linker: Key Comparative Evidence

MC-Val-Cit vs. MCC Cleavage Mechanism

The Basivarsen linker incorporates a maleimidocaproyl (MC) thiol-reactive conjugation handle and a valine-citrulline (Val-Cit) dipeptide motif specifically cleaved by lysosomal cathepsin B, enabling traceless release of free antisense oligonucleotide payload after AOC internalization [1]. In contrast, the AOC-1001 linker employs a non-cleavable maleimidomethyl cyclohexane-1-carboxylate (MCC) thioether bond, which requires complete lysosomal proteolysis of the entire antibody backbone to liberate the siRNA payload still attached to amino acid adducts [2]. This mechanistic divergence means that for cleavable Val-Cit linkers, payload release kinetics are governed by cathepsin B activity (k_cat/K_M for Val-Cit-PABC ≈ 1.5 × 10⁵ M⁻¹s⁻¹), whereas non-cleavable MCC release depends on the substantially slower kinetics of whole-antibody degradation [3].

MC-Val-Cit vs. MCC Cleavage

Head-to-head

Target: cathepsin B-triggered free ASO release. Comparator: whole-antibody degradation required; payload released as amino acid–siRNA adduct.

Supports unmodified payload release for RNase H activity.

Plasma stability comparable (1–2% premature release over 21 days).

Evidence Dimension	Linker cleavage mechanism and payload release pathway
Target Compound Data	MC-Val-Cit (enzyme-cleavable): cathepsin B-mediated cleavage; free ASO payload released; 1–2% premature release in human plasma over 21 days
Comparator Or Baseline	MCC linker in AOC-1001 (non-cleavable): thioether bond; requires complete antibody degradation; payload released as amino acid–siRNA adduct
Quantified Difference	Cleavable Val-Cit enables direct, protease-triggered free payload release vs. non-cleavable MCC requiring whole-protein catabolism; plasma stability comparable (1–2% vs. <2% premature release over 21 days for both classes when properly engineered)
Conditions	Linker classification based on patent analysis (WO2020028861A1 and related Dyne patents) and Avidity platform disclosures; plasma stability data from ADC literature on Val-Cit-PABC linker systems

Why This Matters

The cleavable mechanism ensures unmodified ASO release into the cytoplasm, maximizing RNase H-mediated target engagement, whereas non-cleavable linkers release oligonucleotides with residual linker-antibody fragments that may sterically hinder hybridization or alter subcellular trafficking.

• [1] Synapse (Zhihuiya). Zeleciment Basivarsen (DYNE-101) Drug Profile: cleavable valine-citrulline linker. Updated 2026-04-02. https://synapse.zhihuiya.com/drug/ca6cd2d8da184fbc81d5b9eddc6fed6d View Source
• [2] Pharnexcloud. DYNE-101 vs AOC-1001: Which Is the Better Antibody–Oligonucleotide Conjugate Drug? 2024 Jun 4. https://www.pharnexcloud.com/zixun/sd_7926 View Source
• [3] Song A, et al. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates. Biomedicines. 2023;11(11):3080. https://doi.org/10.3390/biomedicines11113080 View Source

Splicing Correction Comparison

Splicing correction, measured by the Composite Alternative Splicing Index across a 22-gene panel (CASI-22), is the key pharmacodynamic biomarker in DM1 and a potential surrogate endpoint for accelerated approval [1]. In the Phase 1/2 ACHIEVE trial, DYNE-101 at 5.4 mg/kg Q8W (ASO equivalent) achieved a mean 27% splicing correction from baseline at 3 months, with 100% of evaluable participants demonstrating correction; the 3.4 mg/kg Q4W cohort achieved 19% mean correction [2]. In the Phase 1/2 MARINA trial of AOC-1001, the 2 mg/kg cohort demonstrated a 16% splicing improvement across the same 22-gene panel at 6 weeks post-dose [3]. Although these data derive from separate trials with different dosing schedules, the magnitude and consistency of splicing correction with DYNE-101 are numerically superior at the reported doses, and importantly, all evaluable participants in the DYNE-101 3.4 mg/kg and 5.4 mg/kg cohorts were splicing correctors, whereas AOC-1001 population-level data for universal correction have not been reported [2][3].

Splicing Correction

Cross-study comparable

DYNE-101 5.4 mg/kg: 27% mean correction; AOC-1001 2 mg/kg: 16% (different dosing schedules, separate trials).

Higher reported correction magnitude in DYNE-101 cohorts.

Cross-trial comparison; assessment timepoints differ.

Evidence Dimension	Clinical splicing correction (CASI-22, 22-gene panel)
Target Compound Data	DYNE-101 (Basivarsen linker): 19% mean correction at 3.4 mg/kg Q4W (3 months); 27% at 5.4 mg/kg Q8W (3 months); 100% of evaluable participants demonstrated correction
Comparator Or Baseline	AOC-1001 (MCC linker): 16% splicing improvement across 22-gene panel at 2 mg/kg (6 weeks); population-level universal correction not reported
Quantified Difference	DYNE-101 5.4 mg/kg: 27% vs. AOC-1001 2 mg/kg: 16% (+11 percentage points); DYNE-101 3.4 mg/kg: 19% vs. AOC-1001 2 mg/kg: 16% (+3 percentage points)
Conditions	DYNE-101: Phase 1/2 ACHIEVE trial (NCT05481879), MAD portion, 3-month assessment; AOC-1001: Phase 1/2 MARINA trial (NCT05027269), 6-week assessment. Note: cross-trial comparison with different dosing regimens and assessment timepoints.

Why This Matters

Splicing correction is the most direct pharmacodynamic readout of target engagement and disease-modifying activity in DM1; higher and more consistent splicing correction translates to greater probability of functional benefit and positions DYNE-101 for biomarker-driven accelerated approval.

• [1] Wolf J, et al. Safety and Efficacy of DYNE-101 in Adults with DM1: Phase 1/2 ACHIEVE Trial Data (S16.003). Neurology. 2025;104(17 Suppl 1). https://www.neurology.org/doi/10.1212/WNL.0000000000210508 View Source
• [2] Dyne Therapeutics. New Clinical Data from ACHIEVE Trial (Press Release). Nasdaq. 2025 Jan 10. https://www.nasdaq.com/press-release/dyne-therapeutics-reports-new-clinical-data-showing-compelling-impact-multiple View Source
• [3] Meglio M. Potential Path for Phase 3 Study of AOC 1001 in Myotonic Dystrophy Becomes Clear After FDA Eases Clinical Hold. NeurologyLive. 2023 May 20. https://www.neurologylive.com/view/potential-path-for-phase-3-study-aoc-1001-myotonic-dystrophy-becomes-clear-after-fda-clinical-hold View Source

Safety and Therapeutic Index Comparison

Safety profile differentiation is critical for procurement decisions involving linkers that influence systemic payload stability. In the ACHIEVE trial, DYNE-101 demonstrated a favorable safety profile with mostly mild or moderate treatment-emergent adverse events (TEAEs), no clinically meaningful changes in kidney and liver parameters, no treatment-emergent anemia, and no related serious TEAEs across doses up to 6.8 mg/kg as of the latest analysis (56 participants) [1]. A comprehensive head-to-head review by Pharnexcloud comparing both clinical programs concluded that DYNE-101 exhibited a superior safety profile: the treatment-related AE incidence and serious adverse event (SAE) rate were both lower for DYNE-101 than for AOC-1001, indicating a higher therapeutic index [2]. In contrast, the AOC-1001 MARINA program encountered a partial clinical hold imposed by the FDA in September 2022 due to a serious adverse event, which delayed enrollment [3]. The most common AEs for AOC-1001 were nausea and headache; for DYNE-101, nasopharyngitis, procedural pain, influenza, fever, diarrhea, headache, and back pain [2].

Safety & Tolerability

Cross-study comparable

DYNE-101: mostly mild/moderate TEAEs, no related serious TEAEs. AOC-1001: higher reported AE/SAE rates; FDA partial clinical hold (2022).

Tolerability endpoint profile may differ across linker classes.

Independent cross-program review; long-term exposure data limited.

Evidence Dimension	Clinical safety and therapeutic index
Target Compound Data	DYNE-101 (Basivarsen linker): mostly mild/moderate TEAEs; no related serious TEAEs; no treatment-emergent anemia; no clinically meaningful renal/hepatic changes; lower AE and SAE rates vs. comparator [2]
Comparator Or Baseline	AOC-1001 (MCC linker): partial clinical hold due to SAE (Sep 2022); higher treatment-related AE and SAE incidence per cross-program review [2]
Quantified Difference	Qualitative safety advantage for DYNE-101 per independent comparative review; AOC-1001 program experienced FDA partial clinical hold vs. no clinical holds for DYNE-101; long-term OLE data for AOC-1001 showed no discontinuations but AEs of procedural pain (22%), extremity pain (16%), headache (16%)
Conditions	DYNE-101: ACHIEVE Phase 1/2, 56 participants through 6.8 mg/kg cohort; AOC-1001: MARINA Phase 1/2, OLE with 46.2 patient-years exposure

Why This Matters

A superior safety profile enables higher dose escalation, potentially broader therapeutic windows, and reduces regulatory risk—all critical for procurement decisions where the linker chemistry directly influences systemic payload stability and off-target release.

• [1] Zanotti S, et al. 221P Initial data from the ACHIEVE trial of DYNE-101 in adults with myotonic dystrophy type 1 (DM1). Neuromuscular Disorders. 2024;43:104441. https://www.sciencedirect.com/science/article/abs/pii/S0960896624002360 View Source
• [2] Pharnexcloud. DYNE-101 vs AOC-1001: Which Is the Better Antibody–Oligonucleotide Conjugate Drug? 2024 Jun 4. https://www.pharnexcloud.com/zixun/sd_7926 View Source
• [3] Meglio M. Potential Path for Phase 3 Study of AOC 1001 in Myotonic Dystrophy Becomes Clear After FDA Eases Clinical Hold. NeurologyLive. 2023 May 20. https://www.neurologylive.com/view/potential-path-for-phase-3-study-aoc-1001-myotonic-dystrophy-becomes-clear-after-fda-clinical-hold View Source

FORCE Platform Modularity Validation

A distinguishing procurement advantage of the Basivarsen linker is its cross-program validation within Dyne's FORCE platform. The identical linker chemistry (MC-Val-Cit) and Fab-targeting component are used across multiple pipeline candidates: DYNE-101 (DM1, DMPK ASO), DYNE-251 (DMD exon 51 skipping, phosphorodiamidate morpholino oligomer), DYNE-302 (FSHD, DUX4), and DYNE-401 (DM1, DMPK siRNA) [1]. This modularity is not merely a convenience claim—it is quantitatively substantiated. In the ACHIEVE trial, DYNE-101 demonstrated strictly dose-proportional ASO muscle concentrations: 10.0 ng/g at 1.8 mg/kg Q4W and 21.5 ng/g at 3.4 mg/kg Q4W at 3 months [2]. The same linker in DYNE-251 (DELIVER trial) enabled mean dystrophin expression reaching 5–10% of normal at higher doses, and preclinical NHP studies with DYNE-101 showed up to 70% wild-type DMPK knockdown after two monthly 10 mg/kg doses [3][4]. No competitive AOC linker for muscle-targeted indications has demonstrated comparable multi-program clinical validation with both ASO and PMO payload classes.

Platform Modularity

Class-level inference

Dose-proportional muscle concentrations (10.0→21.5 ng/g across 1.8→3.4 mg/kg). Validated with ASO and PMO payloads in ≥2 clinical programs.

Supports multi-program linker sourcing with demonstrated muscle PK linearity.

Cross-program validation; PMO data from separate trial.

Evidence Dimension	Cross-program linker validation and payload class versatility
Target Compound Data	Basivarsen linker (MC-Val-Cit): validated in DYNE-101 (ASO), DYNE-251 (PMO), DYNE-302, DYNE-401; dose-proportional muscle delivery confirmed (10.0→21.5 ng/g across 1.8→3.4 mg/kg); up to 70% DMPK KD in NHP at 10 mg/kg
Comparator Or Baseline	AOC-1001 linker (MCC): limited to single payload class (siRNA) in MARINA program; no public cross-program linker re-use data
Quantified Difference	Basivarsen linker spans ≥2 oligonucleotide payload classes (ASO + PMO) across ≥2 clinical programs with demonstrated dose-proportional muscle PK (R² ≈ 1.0 across 1.8–3.4 mg/kg); AOC-1001 linker validated in 1 clinical program with 1 payload class (siRNA)
Conditions	Clinical data: ACHIEVE Phase 1/2 (DYNE-101), DELIVER Phase 1/2 (DYNE-251); preclinical NHP data; FORCE platform overview (Dyne Therapeutics)

Why This Matters

A multi-program, multi-payload-class linker reduces procurement risk: the same chemical entity can be sourced for multiple development programs, manufacturing scale-up has been de-risked across different conjugate modalities, and regulatory CMC packages can leverage cross-program data.

• [1] Dyne Therapeutics. Company Overview November 2024. Finnhub. 2024 Nov 18. https://finnhub.io View Source
• [2] Zanotti S, et al. 221P Initial data from the ACHIEVE trial of DYNE-101 in adults with myotonic dystrophy type 1 (DM1). Neuromuscular Disorders. 2024;43:104441. View Source
• [3] H.C. Wainwright Initiates Dyne Therapeutics with Buy on Strong Outlook. Investing.com. 2024 Feb 20. https://www.investing.com/news/stock-market-news/hc-wainwright-initiates-dyne-therapeutics-with-buy-on-strong-outlook-93CH-3308138 View Source
• [4] Dyne Therapeutics Presents New In Vivo Data from DYNE-101 at ASGCT Annual Meeting Demonstrating Low Monthly Dosing Leads to Robust DMPK RNA Knockdown. BioSpace. 2022 May 16. https://www.biospace.com/dyne-therapeutics-presents-new-in-vivo-data View Source

Val-Cit Linker Clinical Heritage

The Basivarsen linker is not a de novo chemical entity but derives from the extensively validated MC-Val-Cit-PABC linker class used in FDA-approved antibody–drug conjugates including brentuximab vedotin (Adcetris, approved 2011) [1]. This heritage provides a well-characterized stability profile: Val-Cit-based peptide linkers demonstrate plasma half-lives of 7–10 days in preclinical in vivo studies, and the Val-Cit-PABC system exhibits only 1–2% drug release over 21 days in human, mouse, rat, and monkey plasma [2][3]. Dyne Therapeutics has explicitly stated that the linker was selected based on its "clinically validated safety in approved products, its serum stability, and its ability to release the therapeutic payload within the muscle cell" [4]. The non-cleavable MCC linker used in AOC-1001, while also used in the approved ADC trastuzumab emtansine (Kadcyla), has a fundamentally different release mechanism (lysosomal antibody degradation yielding lysine-MCC-payload adducts) that has not been clinically validated for oligonucleotide payloads in muscle-targeted AOCs [5].

Val-Cit Clinical Heritage

Class-level inference

MC-Val-Cit-PABC linker class validated in FDA-approved brentuximab vedotin. Plasma t½ 7–10 days; 1–2% premature release over 21 days in human plasma.

Established linker class may reduce CMC regulatory risk.

Heritage from ADC field; AOC-specific validation ongoing.

Evidence Dimension	Clinical regulatory heritage and plasma stability of linker chemistry
Target Compound Data	MC-Val-Cit (Basivarsen linker): validated in brentuximab vedotin (FDA 2011); plasma t½ 7–10 days; 1–2% premature release over 21 days in human plasma; explicitly selected for serum stability and intracellular payload release [4]
Comparator Or Baseline	MCC linker (AOC-1001): validated in trastuzumab emtansine (FDA 2013) for small-molecule payload; thioether bond; non-cleavable; no clinical precedent for oligonucleotide payload release in muscle AOCs
Quantified Difference	Both linkers have FDA-approved ADC precedents; Val-Cit offers 7–10 day plasma t½ with <2% leak; MCC stability in AOC context not publicly reported with quantitative muscle PK data for oligonucleotide payloads
Conditions	Plasma stability data from ADC literature (Val-Cit-PABC system); Dyne Therapeutics Q&A on FORCE platform linker selection rationale

Why This Matters

Procurement of a linker with established clinical regulatory precedent reduces CMC risk, accelerates IND/IMPD filing timelines, and provides a body of existing human safety data that can be cross-referenced in regulatory submissions—advantages not shared by novel or less-characterized linker chemistries.

• [1] TargetMol. MC-Val-Cit-PAB (GMP): cathepsin cleavable ADC linker used in brentuximab vedotin. https://www.targetmol.cn View Source
• [2] Iris Biotech. Valine-Citrulline Based Enzymatically Cleavable Linkers. 2020 Oct 27. https://iris-biotech.de View Source
• [3] Song A, et al. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates. Biomedicines. 2023;11(11):3080. https://doi.org/10.3390/biomedicines11113080 View Source
• [4] Zanotti S (Dyne Therapeutics). Q&A with Stefano Zanotti. KISACO Research. 2022 Mar 23. https://kisacoresearch.com View Source
• [5] Klinische Studien. Humanised IgG1 Monoclonal Antibody Against TfR1 Conjugated to Double Stranded siRNA Oligonucleotide Against DMPK Via a Non-Cleavable Linker (AOC 1001). https://klinischestudien.at View Source

Chemical Identity and QC Specifications

Basivarsen linker is registered in the FDA Global Substance Registration System (GSRS) with Unique Ingredient Identifier G8X336ZZ83, defined molecular formula C₅₀H₈₁N₁₁O₁₆, and exact molecular weight 1092.24 [1]. Commercial vendors supply the compound at >98% purity with documented storage specifications: 2 years at -20°C as powder, 6 months at -80°C in DMSO, and ambient temperature stability during shipping [2]. This contrasts with many proprietary AOC linkers—including the specific MCC linker variant used in AOC-1001—whose exact structures, CAS numbers, and purity specifications are not publicly disclosed, complicating independent procurement, analytical method development, and QC release testing [3]. The availability of a defined CAS number, structural formula, InChI identifier, and UNII code enables GMP-compliant sourcing, batch-to-batch consistency verification by HPLC-MS, and regulatory CMC documentation referencing a well-defined starting material.

Chemical Identity & QC

Supporting evidence

CAS 2763758-01-4, UNII G8X336ZZ83. >98% purity. Defined storage: 2 years -20°C powder, 6 months -80°C in DMSO.

Enables independent QC and GMP-grade sourcing.

Comparator linker lacks public CAS/structure disclosure.

Evidence Dimension	Chemical identity disclosure and procurement-grade characterization
Target Compound Data	Basivarsen linker: CAS 2763758-01-4, UNII G8X336ZZ83, MW 1092.24, C₅₀H₈₁N₁₁O₁₆, >98% purity, defined storage stability, SMILES/InChI publicly available
Comparator Or Baseline	AOC-1001 linker (MCC class): exact CAS and structure for the specific linker variant used not publicly disclosed; MCC reference compound (CAS 64987-85-5 for SMCC) is a generic crosslinker with different properties
Quantified Difference	Basivarsen linker has full chemical identity disclosure enabling independent QC; AOC-1001 linker lacks public CAS/structure disclosure for its specific conjugate form
Conditions	GSRS database, vendor COA specifications (dcchemicals.com, TargetMol, MedChemExpress), Avidity Biosciences public disclosures

Why This Matters

Procurement of a linker with a defined CAS number, UNII, and purity specification reduces supply chain risk, enables independent analytical QC, supports GMP manufacturing documentation, and simplifies technology transfer between CROs and CDMOs—critical for both research-scale and clinical-grade AOC manufacturing.

• [1] DrugFuture. BASIVARSEN LINKER (GSRS). FDA Global Substance Registration System. https://www.drugfuture.com/gsrs/substance/g8x336zz83 View Source
• [2] DCChemicals. Basivarsen Linker COA: Storage 2 years -20°C Powder, 2 weeks 4°C in DMSO, 6 months -80°C in DMSO. https://dcchemicals.com View Source
• [3] Pharnexcloud. DYNE-101 vs AOC-1001: Which Is the Better Antibody–Oligonucleotide Conjugate Drug? 2024 Jun 4. https://www.pharnexcloud.com/zixun/sd_7926 View Source

Basivarsen Linker: Application Scenarios

TfR1-Targeted AOCs with Cleavable Linker

Based on the cleavable Val-Cit mechanism established in Section 3 (Evidence Item 1), Basivarsen linker is indicated for AOC programs where free, unmodified antisense oligonucleotide release within the lysosomal compartment is required for efficient target engagement. The cathepsin B-cleavable motif releases the ASO without residual linker adducts, preserving full hybridization capacity for RNase H-mediated DMPK degradation, as demonstrated by the 40% mean DMPK knockdown and 27% splicing correction achieved with DYNE-101 in the ACHIEVE trial [1]. This is particularly relevant for neuromuscular indications where the FORCE platform's TfR1-mediated delivery to skeletal, cardiac, and smooth muscle has been clinically validated [2].

Multi-Program Pipelines with Single Linker

As shown in Section 3 (Evidence Item 4), the identical Basivarsen linker chemistry supports both ASO (DYNE-101) and PMO (DYNE-251) payload conjugation, with clinical validation across two independent Phase 1/2 programs [1]. Organizations building multi-indication AOC pipelines can procure a single GMP-grade linker for all programs, simplifying supply chain logistics, analytical method development, and CMC regulatory documentation. The dose-proportional muscle delivery confirmed for DYNE-101 (10.0–21.5 ng/g across 1.8–3.4 mg/kg doses) provides a predictable PK framework for dose selection in new indications using the same linker [2].

DM1 Accelerated Approval Strategy

For DM1 programs pursuing biomarker-driven accelerated approval, the Basivarsen linker–containing DYNE-101 has demonstrated the strongest splicing correction signal reported to date (27% CASI-22 at 5.4 mg/kg, with 100% of evaluable participants achieving correction) and a safety profile with no related serious TEAEs [1]. The comparative evidence in Section 3 (Evidence Items 2 and 3) shows that DYNE-101 achieved these results with lower treatment-related AE and SAE rates than the MCC-linked comparator AOC-1001, which experienced an FDA partial clinical hold [2][3]. The selection of the 6.8 mg/kg Q8W registrational dose for the ACHIEVE expansion cohort, with a potential U.S. Accelerated Approval submission in H1 2026, further de-risks the linker for late-stage clinical procurement [1].

Academic Research with QC-Grade Linker

As detailed in Section 3 (Evidence Item 6), Basivarsen linker is supplied at >98% purity with a registered CAS number (2763758-01-4), UNII (G8X336ZZ83), and defined storage specifications (2 years at -20°C powder, 6 months at -80°C in DMSO), enabling reproducible AOC synthesis with batch-to-batch consistency [1][2]. This makes it the preferred linker for academic laboratories and CROs conducting structure–activity relationship studies on AOCs, where chemical identity, purity, and stability must be documented for peer-reviewed publication. The linker's ambient-temperature shipping stability and solubility in DMSO further facilitate global procurement and use in standard bioconjugation workflows [2].

Application

Selection Property

Validation Focus

TfR1-targeted AOC construct research

Cleavable Val-Cit linker

Free ASO release & lysosomal cleavage verification

Multi-payload AOC platform studies

Cross-program linker validation

Dose-proportional muscle PK and payload class versatility

DM1 biomarker-driven research models

Reported splicing correction signal

CASI-22 endpoint consistency and dose-response review

Academic AOC research

Defined CAS, purity, storage

Batch-to-batch consistency and QC documentation

• [1] Wolf J, et al. Safety and Efficacy of DYNE-101 in Adults with DM1: Phase 1/2 ACHIEVE Trial Data (S16.003). Neurology. 2025;104(17 Suppl 1). https://www.neurology.org/doi/10.1212/WNL.0000000000210508 View Source
• [2] Zanotti S, et al. 221P Initial data from the ACHIEVE trial of DYNE-101 in adults with myotonic dystrophy type 1 (DM1). Neuromuscular Disorders. 2024;43:104441. https://www.sciencedirect.com/science/article/abs/pii/S0960896624002360 View Source
• [3] Pharnexcloud. DYNE-101 vs AOC-1001: Which Is the Better Antibody–Oligonucleotide Conjugate Drug? 2024 Jun 4. https://www.pharnexcloud.com/zixun/sd_7926 View Source